2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate

• IUPAC Name: [2-(2,5-dimethylanilino)-2-oxoethyl] 2-(4-ethoxyphenyl)acetate
• InChI: InChI=1S/C20H23NO4/c1-4-24-17-9-7-16(8-10-17)12-20(23)25-13-19(22)21-18-11-14(2)5-6-15(18)3/h5-11H,4,12-13H2,1-3H3,(H,21,22)
• InChI Key: RFKBDRYQIKBTRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)OCC(=O)NC2=C(C=CC(=C2)C)C
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate, also known as DDAO-Et, is a fluorescent dye that is widely used in scientific research applications. This compound is a derivative of the well-known fluorescent dye, 7-diethylamino-3-(4'-isothiocyanatophenyl)-4-methylcoumarin (DEACM), and has been shown to have superior photostability and brightness compared to other similar dyes.

Mechanism of Action

The mechanism of action of 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is based on its ability to absorb light at a specific wavelength and emit light at a higher wavelength. This property, known as fluorescence, allows 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate to be used as a fluorescent probe to label and detect biomolecules in living cells. When 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is excited by light at a specific wavelength, it absorbs the energy and transitions to an excited state. The excited state is unstable and quickly relaxes back to the ground state by emitting light at a higher wavelength. The emitted light can be detected and used to visualize and quantify the labeled biomolecules.
Biochemical and Physiological Effects:
2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is generally considered to be non-toxic and has minimal effects on biochemical and physiological processes. However, it is important to note that the labeling of biomolecules with 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate may affect their function and activity. Therefore, it is important to carefully design experiments to minimize any potential interference from the labeling process.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is its superior photostability and brightness compared to other similar dyes. This property allows for longer imaging times and better signal-to-noise ratios. Additionally, 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is compatible with a wide range of buffers and solvents, making it easy to use in various experimental conditions. However, one limitation of 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is its relatively low quantum yield, which may affect its sensitivity in some applications.

Future Directions

There are several future directions for the use of 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate in scientific research. One area of interest is the development of new applications for 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate in live-cell imaging and high-throughput screening. Additionally, there is a need for the development of new labeling strategies that minimize any potential interference with the function and activity of biomolecules. Finally, there is a need for the development of new fluorescent dyes with improved properties and performance for various applications.

Synthesis Methods

The synthesis of 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate involves the reaction of 2-amino-2-oxoethyl (4-ethoxyphenyl)acetate with 2,5-dimethylaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is typically carried out in a solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature for several hours. The resulting product is then purified by column chromatography to obtain the pure 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate.

Scientific Research Applications

2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate is widely used in scientific research applications such as fluorescence microscopy, flow cytometry, and high-throughput screening. This compound is commonly used as a fluorescent probe to label proteins, peptides, and other biomolecules for imaging and detection purposes. 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate has been used to study the localization and trafficking of proteins in living cells, as well as to monitor the activity of enzymes and receptors. Additionally, 2-[(2,5-Dimethylphenyl)amino]-2-oxoethyl (4-ethoxyphenyl)acetate has been used in drug discovery and development to screen compounds for their ability to bind to specific targets.